Cas no 2305572-68-1 (α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile)

• Product Name: α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile
• CAS No: 2305572-68-1
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5447054
• PubChem ID: 137921079
• Update Time: 2025-07-01

α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2305572-68-1
• Z56592157
• (E)-3-(4-Ethoxyphenyl)-2-(2-methylpiperidine-1-carbonyl)prop-2-enenitrile
• EN300-26579984
• 3-(4-ethoxyphenyl)-2-(2-methylpiperidine-1-carbonyl)prop-2-enenitrile
• α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile

• Inchi： 1S/C18H22N2O2/c1-3-22-17-9-7-15(8-10-17)12-16(13-19)18(21)20-11-5-4-6-14(20)2/h7-10,12,14H,3-6,11H2,1-2H3/b16-12+
• InChI Key： SXBUOQWVHWKYPH-FOWTUZBSSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=CC=1)OCC)N1CCCCC1C

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile

α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile (CAS No. 2305572-68-1): A Comprehensive Overview

α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile (CAS No. 2305572-68-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile is composed of a piperidine ring, an ethoxyphenyl moiety, and a cyano group. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation. The presence of the ethoxyphenyl group imparts lipophilic properties, which can enhance cellular permeability and bioavailability.

The synthesis of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile typically involves a multi-step process. One common approach is to start with the condensation of 4-ethoxybenzaldehyde and 2-methylacrylonitrile in the presence of a base, followed by the addition of piperidine to form the final product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research studies have explored the biological activities of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has demonstrated anti-proliferative effects on cancer cells, particularly in breast and colon cancer cell lines.

Another promising application of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are hallmark features of Alzheimer's disease. These findings suggest that it may have therapeutic potential for slowing disease progression and improving cognitive function.

The pharmacokinetic properties of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile have also been investigated. Studies in animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

In terms of safety, preliminary toxicological assessments have indicated that α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy in humans.

Several ongoing clinical trials are currently evaluating the safety and efficacy of α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile in various indications. These trials aim to provide robust data to support its potential as a novel therapeutic agent. Early results from phase I trials have been promising, with no significant adverse events reported.

In conclusion, α-[(4-Ethoxyphenyl)methylene]-2-methyl-β-oxo-1-piperidinepropanenitrile (CAS No. 2305572-68-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.